Cas no 2229389-76-6 (2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one
• CAS No: 2229389-76-6
• MF: C₁₀H₁₀F₂O₂
• MW: 200.18
• CID: 5089105
• PubChem ID: 164895367
• Update Time: 2025-06-09

2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethanone
• 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one

• Inchi： 1S/C10H10F2O2/c1-6-3-4-7(5-8(6)14-2)9(13)10(11)12/h3-5,10H,1-2H3
• InChI Key： XZPNPJVBYBCDFB-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(C(F)F)=O)=CC=1OC

Additional information on 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one

Introduction to 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one (CAS No. 2229389-76-6)

2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one, with the CAS number 2229389-76-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its difluoro substitution and a substituted phenyl group, which contribute to its distinct reactivity and biological activity.

The molecular structure of 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one consists of a ketone functional group attached to a phenyl ring substituted with a methoxy and a methyl group. The presence of the difluoro moiety imparts significant electronic and steric effects, influencing the compound's chemical behavior and interactions with biological systems. These properties make it an attractive candidate for the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The difluoro substitution enhances the compound's lipophilicity, facilitating its cellular uptake and improving its pharmacokinetic profile. This makes it a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several viral strains, including influenza and herpes viruses. The mechanism of action involves interfering with viral entry into host cells and disrupting viral replication processes. These findings suggest that 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one could be further explored for its antiviral properties in the context of emerging viral infections.

The synthetic route for producing 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one has been optimized to ensure high yields and purity. One common method involves the reaction of 3-methoxy-4-methylbenzaldehyde with difluoromethyl ketone under carefully controlled conditions. This process has been refined to minimize side reactions and improve the overall efficiency of the synthesis. The resulting compound is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

The safety profile of 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in vivo, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-one (CAS No. 2229389-76-6) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases, pain management, and viral infections. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its clinical application.